Cas no 34126-43-7 (3-Nitro phenyl ethylsulfide)

• Product Name: 3-Nitro phenyl ethylsulfide
• CAS No: 34126-43-7
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 54191
• PubChem ID: 19431142
• Update Time: 2025-04-18

3-Nitro phenyl ethylsulfide Chemical and Physical Properties

Names and Identifiers

• Ethyl(3-nitrophenyl)sulfane
• 3-Nitro phenyl ethyl sulfide
• 1-ethylsulfanyl-3-nitrobenzene
• 1-ethylsulfanyl-3-nitro-benzene
• 3-Nitro-1-aethylmercapto-benzol
• ethyl 3-nitrophenylthioether
• Sulfide,ethyl m-nitrophenyl (6CI,7CI,8CI)
• A822086
• AC-16462
• CS-0451366
• FT-0616212
• 34126-43-7
• 1-(ETHYLSULFANYL)-3-NITROBENZENE
• DTXSID10598761
• AKOS006289480
• J-512952
• 1-(ethylthio)-3-nitrobenzene
• DIAULDRPQLGWSI-UHFFFAOYSA-N
• 3-Nitro phenyl ethylsulfide

• Inchi： 1S/C8H9NO2S/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6H,2H2,1H3
• InChI Key： DIAULDRPQLGWSI-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.03500
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 277.8 °C at 760 mmHg
• Flash Point: 277.8 °C at 760 mmHg
• Refractive Index: 1.586
• PSA: 71.12000
• LogP: 3.23000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes